1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide

• IUPAC Name: 1-(4-acetamidophenyl)-5-oxo-N-phenylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C19H19N3O3/c1-13(23)20-16-7-9-17(10-8-16)22-12-14(11-18(22)24)19(25)21-15-5-3-2-4-6-15/h2-10,14H,11-12H2,1H3,(H,20,23)(H,21,25)
• InChI Key: OWXDICNVFWPUSU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=CC=CC=C3
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide, also known as AP5, is a synthetic compound that has been extensively studied for its potential use in scientific research. AP5 belongs to the class of NMDA receptor antagonists and is used to study the role of the NMDA receptor in various physiological and pathological conditions.

Mechanism of Action

1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide is a competitive antagonist of the NMDA receptor, which means that it binds to the same site as the endogenous ligand, glutamate, and blocks its action. The NMDA receptor is a type of ionotropic glutamate receptor that allows the influx of calcium into the cell when activated. This influx of calcium is important in synaptic plasticity, learning, and memory. By blocking the NMDA receptor, 1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide can modulate these processes.
Biochemical and Physiological Effects:
1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide has been shown to have various biochemical and physiological effects. It has been shown to block the induction of long-term potentiation (LTP) in the hippocampus, which is important in learning and memory. It has also been shown to block the induction of long-term depression (LTD), which is important in synaptic plasticity. 1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide has also been shown to have neuroprotective effects in various models of neurological disorders, such as ischemia and traumatic brain injury.

Advantages and Limitations for Lab Experiments

1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide has several advantages for lab experiments. It is a specific and potent NMDA receptor antagonist, which allows for the selective modulation of the NMDA receptor. It is also relatively stable and can be stored for long periods of time. However, there are also some limitations to the use of 1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide. It has been shown to have off-target effects on other receptors, such as the AMPA receptor, which may complicate the interpretation of results. It is also relatively expensive compared to other NMDA receptor antagonists.

Future Directions

There are several future directions for the use of 1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide in scientific research. One area of interest is the role of the NMDA receptor in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. 1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide can be used to study the role of the NMDA receptor in these conditions and potentially identify new therapeutic targets. Another area of interest is the development of more selective and potent NMDA receptor antagonists that can be used in combination with 1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide to further elucidate the role of the NMDA receptor in various physiological and pathological conditions.

Scientific Research Applications

1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide is widely used in scientific research to study the role of the NMDA receptor in various physiological and pathological conditions. NMDA receptors are important in synaptic plasticity, learning, and memory, and have been implicated in various neurological and psychiatric disorders, such as Alzheimer's disease, Parkinson's disease, schizophrenia, and depression. 1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide is used to block the NMDA receptor and study its role in these conditions.